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Compound of Interest

Compound Name: 5-Hydroxy-7-acetoxyflavone

Cat. No.: B019386 Get Quote

Essential Safety and Handling Guide for 5-
Hydroxy-7-acetoxyflavone
This guide provides crucial safety and logistical information for the handling and disposal of 5-
Hydroxy-7-acetoxyflavone, tailored for researchers, scientists, and professionals in drug

development. The following procedures are based on best practices for handling powdered

chemicals with potential irritant properties, as specific safety data for this compound is not

readily available.

Personal Protective Equipment (PPE)
When handling 5-Hydroxy-7-acetoxyflavone, a comprehensive approach to personal

protection is essential to minimize exposure and ensure laboratory safety. The minimum

required PPE includes a lab coat, protective eyewear, long pants, and closed-toe shoes.[1]

Depending on the scale of work and a thorough risk assessment, additional or more

specialized PPE may be necessary.[2]

Summary of Recommended Personal Protective Equipment
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PPE Category Item Specifications Purpose

Eye and Face

Protection

Safety Glasses with

Side Shields
ANSI Z87.1 approved

Protects against flying

particles and minor

splashes.[1]

Chemical Splash

Goggles
Indirect ventilation

Required for tasks

with a higher risk of

chemical splashes.[3]

Face Shield
Worn over safety

glasses or goggles

Recommended when

dispensing or handling

large quantities, or

when a significant

splash hazard is

present.[1][3]

Hand Protection
Disposable Nitrile

Gloves
Powder-free

Provides protection

against incidental

chemical contact.

Double gloving is

recommended for

added safety.[1]

Body Protection Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.[1][3]

Chemical Resistant

Apron

Recommended when

handling larger

quantities or when

there is a risk of

significant splashes.

Respiratory Protection

N95 Dust Mask or

Half-Mask Respirator

with Particulate Filter

NIOSH-approved

Recommended when

handling the powder

outside of a chemical

fume hood to prevent

inhalation of dust

particles.[2][3]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 5-Hydroxy-7-acetoxyflavone is critical to maintaining a

safe laboratory environment.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.[4]

Gather all necessary equipment and reagents before starting the experiment.

Don the appropriate personal protective equipment as outlined in the table above.

Handling the Compound:

When weighing the solid, do so in a fume hood or on a balance with a draft shield to

prevent the powder from becoming airborne.

Avoid direct contact with the skin, eyes, and clothing.[5]

Use a spatula or other appropriate tools to handle the powder; avoid creating dust.

If dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Post-Handling:

Thoroughly clean the work area after handling is complete.

Decontaminate all equipment used.

Wash hands thoroughly with soap and water after removing gloves.[4]

Remove and properly store or dispose of PPE.
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Proper disposal of 5-Hydroxy-7-acetoxyflavone and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste, including excess solid, solutions containing the compound, and

contaminated consumables (e.g., gloves, weighing paper), in a designated and clearly

labeled hazardous waste container.

Waste Segregation:

Do not mix this waste with other incompatible waste streams.

Disposal Procedure:

Dispose of the chemical waste through your institution's environmental health and safety

(EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not

dispose of it down the drain or in the regular trash.
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Caption: Workflow for the safe handling and disposal of 5-Hydroxy-7-acetoxyflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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